Cas no 92007-70-0 (Benzenemethanol, a-[[[2-(3,4-dimethoxyphenyl)ethyl]amino]methyl]-4-hydroxy-,(aS)-)

• Product name: Benzenemethanol, a-[[[2-(3,4-dimethoxyphenyl)ethyl]amino]methyl]-4-hydroxy-,(aS)-
• CAS No: 92007-70-0
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 800308

Benzenemethanol, a-[[[2-(3,4-dimethoxyphenyl)ethyl]amino]methyl]-4-hydroxy-,(aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[[[2-(3,4-dimethoxyphenyl)ethyl]amino]methyl]-4-hydroxy-,(aS)-
• (S)-Denopamine
• Benzenemethanol, α-[[[2-(3,4-dimethoxyphenyl)ethyl]amino]methyl]-4-hydroxy-, (S)-
• Benzenemethanol, α-[[[2-(3,4-dimethoxyphenyl)ethyl]amino]methyl]-4-hydroxy-, (αS)-

• Inchi： 1S/C18H23NO4/c1-22-17-8-3-13(11-18(17)23-2)9-10-19-12-16(21)14-4-6-15(20)7-5-14/h3-8,11,16,19-21H,9-10,12H2,1-2H3/t16-/m1/s1
• InChI Key： VHSBBVZJABQOSG-MRXNPFEDSA-N
• SMILES： C1(O)=CC=C([C@H](O)CNCCC2=CC=C(OC)C(OC)=C2)C=C1

Computed Properties

• Exact Mass: 317.163
• Monoisotopic Mass: 317.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71A^2